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Compound of Interest
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Cat. No.: B8822846 Get Quote
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Protein Labeling Kit IRDye 700DX dye is a near-infrared fluorescent dye. This kit provides a

convenient and reliable method for labeling proteins with IRDye 700DX. The labeled protein

can be used in a variety of applications, including: Western blots, In-Gel Westerns, and other

immunoassays. Storage: Store the kit at -20°C. The kit is stable for up to 1 year when stored

properly. Materials Provided: IRDye 700DX NHS Ester (1 mg) --INVALID-LINK-- IRDye®

700DX NHS Ester IRDye 700DX NHS Ester is a near-infrared fluorescent dye that can be used

to label proteins and other molecules. It is a reactive dye that covalently attaches to primary

and secondary amines. IRDye 700DX has an excitation maximum of 689 nm and an emission

maximum of 702 nm. It is a bright and photostable dye that is ideal for a variety of applications,

including: Western blots, In-Gel Westerns, and other immunoassays. --INVALID-LINK-- --
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For researchers, scientists, and drug development professionals utilizing IRDye 700DX, this

guide provides immediate, essential safety and logistical information for proper handling and

disposal. Adherence to these protocols is critical for ensuring laboratory safety and maintaining

experimental integrity.

Personal Protective Equipment (PPE)
When handling IRDye 700DX, particularly in its powdered form or when preparing solutions, a

comprehensive suite of personal protective equipment is mandatory to prevent exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b8822846?utm_src=pdf-body
https://www.benchchem.com/product/b8822846?utm_src=pdf-body
https://www.benchchem.com/product/b8822846?utm_src=pdf-body
https://www.benchchem.com/product/b8822846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications & Use

Eye and Face Protection Chemical Splash Goggles

Recommended for all

procedures involving IRDye

700DX to protect against

splashes.[1]

Face Shield

Should be worn in conjunction

with goggles, especially when

there is a significant risk of

splashing.[1]

Hand Protection Chemical-Resistant Gloves

Nitrile or other appropriate

chemical-resistant gloves

should be worn.[2]

Body Protection Laboratory Coat

A standard cotton or

cotton/poly blend lab coat is

required for all wet lab work.[1]

For tasks with a higher risk of

splashes, a barrier coat may

be appropriate.[1]

Operational Plan: Step-by-Step Handling
Reconstitution and Handling Precautions:

IRDye 700DX is light-sensitive; therefore, all operations should be performed in the dark or with

minimal light exposure to maintain its efficacy.[3]

Preparation: Before handling, ensure that an accessible safety shower and eye wash station

are available.[4] The work area should have adequate ventilation.[4]

Reconstitution: IRDye 700DX NHS ester should be resuspended in an anhydrous organic

solvent such as DMSO.[5] WARNING: Do not resuspend the dye in an aqueous solution or

buffer initially.[5]

Avoiding Inhalation and Contact: Take measures to avoid the formation of dust and aerosols.

[4] Direct contact with the skin, eyes, and inhalation should be strictly avoided.[4]
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Experimental Protocol: Labeling of Fixed Cells

This protocol outlines the covalent labeling of cellular proteins for In-Cell Western™ Assays.

Cell Fixation: Fix cells as required by your specific experimental protocol.

Dye Preparation: Prepare a 1 mg/mL stock solution of IRDye 700DX NHS ester in anhydrous

DMSO.[5]

Working Solution: Dilute the stock solution in an aqueous buffer like PBS. A starting dilution

of 1:5,000 is recommended for IRDye 700DX NHS ester.[5] This working solution should be

used immediately.[5]

Incubation: Add the diluted dye solution to the fixed cells and incubate for 30 minutes.[5]

Washing: Wash the cells with PBS containing 0.1% Tween® 20 for 5 minutes to remove any

unbound dye.[5]

Disposal Plan
Proper disposal of IRDye 700DX and any contaminated materials is crucial to prevent

environmental contamination and ensure laboratory safety.

Waste Type Disposal Procedure

Unused IRDye 700DX
Dispose of as chemical waste in accordance

with local, state, and federal regulations.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, sealed container for

chemical waste.

Liquid Waste (e.g., wash buffers)
Collect in a clearly labeled, sealed waste

container. Do not pour down the drain.[6]

Contaminated PPE (e.g., gloves) Dispose of as solid chemical waste.

Hazard Identification and First Aid
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While IRDye 700DX is not classified as a hazardous substance, it is prudent to follow standard

laboratory safety procedures.[4]

Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.[6]

Skin Contact
Wash the affected area thoroughly with soap

and plenty of water.[6]

Eye Contact Flush eyes with water as a precaution.[6]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical advice.[6]
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Caption: Workflow for safe handling of IRDye 700DX.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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